8-((furan-2-ylmethyl)amino)-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(furan-2-ylmethylamino)-7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C22H25N5O6/c1-25-19-18(20(29)26(2)22(25)30)27(21(24-19)23-11-17-5-4-10-32-17)12-14(28)13-33-16-8-6-15(31-3)7-9-16/h4-10,14,28H,11-13H2,1-3H3,(H,23,24)
• InChI Key: PFYZDSPKSNSCKK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCC3=CC=CO3)CC(COC4=CC=C(C=C4)OC)O
• Molecular Formula: C22H25N5O6
• Molecular Weight: 455.5 g/mol

Description

8-((furan-2-ylmethyl)amino)-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H25N5O6 and its molecular weight is 455.471. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research on furan derivatives, including their synthesis and reactions, provides a foundation for understanding the chemical behavior of complex molecules including purine analogs. For example, Pimenova et al. (2003) explored the synthesis and reactions of related furan compounds, detailing methodologies that could be applicable to the synthesis of the target compound (E. V. Pimenova et al., 2003). Such studies are crucial for developing new synthetic routes for pharmaceuticals and other bioactive molecules.

Pharmacological Applications

Purine derivatives, including those with structural motifs similar to the target compound, have been extensively studied for their pharmacological properties. Zygmunt et al. (2015) investigated the analgesic activity of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, highlighting the potential of furan and purine derivatives as analgesic and anti-inflammatory agents (M. Zygmunt et al., 2015). This research underlines the importance of such compounds in developing new therapeutic agents.

Biochemical Studies

Compounds with furan and purine moieties are also subjects of biochemical studies due to their interaction with biological macromolecules. Studies by Pritchard et al. (1975) on the mass spectrometry of fluorescamine derivatives of amino acids and peptides demonstrate the utility of furan derivatives in biochemical analysis and probe design (D. Pritchard et al., 1975). Such applications are crucial for the development of diagnostic tools and the study of biological systems.